Cas no 905664-90-6 (N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(4-methoxyphenyl)propanamide)

• Product Name: N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(4-methoxyphenyl)propanamide
• CAS No: 905664-90-6
• MF: C₂₀H₂₁FN₂O₃
• MW: 356.390748739243
• CID: 6260093
• PubChem ID: 16032578
• Update Time: 2025-07-22

N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(4-methoxyphenyl)propanamide
• AKOS005008664
• CHEMBL1710016
• F2539-0928
• 905664-90-6
• N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-3-(4-methoxyphenyl)propanamide
• NCGC00136728-01
• HMS1904B20
• G856-7525
• N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-(4-methoxyphenyl)propanamide

• Inchi： 1S/C20H21FN2O3/c1-26-18-9-2-14(3-10-18)4-11-19(24)22-16-12-20(25)23(13-16)17-7-5-15(21)6-8-17/h2-3,5-10,16H,4,11-13H2,1H3,(H,22,24)
• InChI Key： CGNVSZKVULFNKZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CC(C1)NC(CCC1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 356.15362070g/mol
• Monoisotopic Mass: 356.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(4-methoxyphenyl)propanamide

Comprehensive Overview of N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(4-methoxyphenyl)propanamide (CAS No. 905664-90-6)

The compound N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(4-methoxyphenyl)propanamide (CAS No. 905664-90-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl group and a methoxyphenyl moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(4-methoxyphenyl)propanamide has surged, driven by advancements in medicinal chemistry and drug discovery. The compound's pyrrolidinone core is a key feature, as it is commonly found in molecules with neuroprotective and anti-inflammatory properties. This has led to increased searches for terms like "pyrrolidinone derivatives" and "fluorophenyl compounds" in scientific databases, reflecting the growing interest in this chemical space.

One of the most frequently asked questions about CAS No. 905664-90-6 revolves around its synthetic routes and purification methods. The compound can be synthesized through multi-step organic reactions, often involving amide coupling and cyclization techniques. Researchers are also exploring its solubility and stability under various conditions, which are critical for its potential use in formulation development. These topics align with trending searches in AI-driven drug design platforms, where users often query "how to optimize synthetic yield" or "best solvents for pyrrolidinone derivatives."

The pharmacokinetic profile of N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(4-methoxyphenyl)propanamide is another area of active investigation. Preliminary studies suggest that its metabolic stability and oral bioavailability may be influenced by the presence of the methoxy group, a feature often associated with improved drug-like properties. This has sparked discussions in online forums about "structure-activity relationships (SAR)" and "fluorine in drug design," highlighting the compound's relevance to modern pharmaceutical research.

From an industrial perspective, CAS No. 905664-90-6 is also being evaluated for its potential in material science applications. Its aromatic and heterocyclic components make it a candidate for advanced polymers and coatings, particularly in sectors like electronics and nanotechnology. Searches for "high-performance materials" and "aromatic polyamides" often intersect with discussions about this compound, underscoring its versatility.

In conclusion, N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(4-methoxyphenyl)propanamide represents a fascinating intersection of chemistry, biology, and materials science. Its multi-functional design and broad applicability make it a subject of ongoing research, with potential breakthroughs in therapeutics and industrial applications. As the scientific community continues to explore its properties, this compound is likely to remain a hot topic in both academic and industrial circles.